![molecular formula C13H17BrO B1371016 1-(3-Bromophenyl)-4,4-dimethylpentan-3-one CAS No. 1099653-33-4](/img/structure/B1371016.png)
1-(3-Bromophenyl)-4,4-dimethylpentan-3-one
Overview
Description
1-(3-Bromophenyl)-4,4-dimethylpentan-3-one, also known as 3-bromo-1-phenyl-2,2-dimethylpentan-3-one, is a synthetic organic compound that is used in a variety of scientific research applications. It is a colorless solid that can be synthesized from the reaction of bromobenzene and dimethylacetylene in the presence of a base. This compound has a wide range of applications in the fields of biochemistry, pharmacology, and organic chemistry.
Scientific Research Applications
- A study published by MDPI discusses the pharmacokinetic characterization of 1-(3’-bromophenyl)-heliamine (BH), a compound related to your query, and the identification of its metabolites in rat plasma .
- Another study from MDPI describes the synthesis of new analogs with a 3-bromophenyl group and their anticancer activity, which suggests potential applications in cancer research .
- The same study also includes molecular docking studies, ADME (absorption, distribution, metabolism, and excretion), and toxicity prediction for these compounds .
Pharmacokinetics and Metabolite Identification
Anticancer Activity
Molecular Docking Studies
Pharmaceutical Standards and Intermediates
properties
IUPAC Name |
1-(3-bromophenyl)-4,4-dimethylpentan-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrO/c1-13(2,3)12(15)8-7-10-5-4-6-11(14)9-10/h4-6,9H,7-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWOJPHSQPDWIPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)CCC1=CC(=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromophenyl)-4,4-dimethylpentan-3-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.